3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid

• IUPAC Name: 4-(3-methoxyanilino)-4-oxo-2-piperidin-1-ylbutanoic acid
• InChI: InChI=1S/C16H22N2O4/c1-22-13-7-5-6-12(10-13)17-15(19)11-14(16(20)21)18-8-3-2-4-9-18/h5-7,10,14H,2-4,8-9,11H2,1H3,(H,17,19)(H,20,21)
• InChI Key: BNLRQDNYNKDUGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CC(C(=O)O)N2CCCCC2
• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol

Description

3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid, also known as 3-MPCPA, is an organic molecule with a unique structure and properties. It is a derivative of the amino acid lysine and is found in a variety of biological systems. It has been studied for its potential therapeutic applications and its role in various biochemical and physiological processes.

Scientific Research Applications

3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-oxidant, and anti-microbial properties. Further research has demonstrated that 3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid can inhibit the growth of certain types of cancer cells and has potential applications in the treatment of HIV/AIDS. Additionally, it has been studied for its potential use as a food preservative.

Mechanism of Action

The mechanism of action of 3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid is not fully understood. However, it is known that 3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid binds to certain proteins and enzymes and can affect their activity. This binding can lead to the inhibition or activation of certain biochemical and physiological processes.
Biochemical and Physiological Effects
3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid has been shown to have a variety of biochemical and physiological effects. For example, it has been demonstrated to inhibit the growth of certain types of cancer cells, as well as having anti-inflammatory, anti-oxidant, and anti-microbial properties. Additionally, it has been studied for its potential use as a food preservative.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid in laboratory experiments include its low toxicity and the fact that it is relatively easy to synthesize. Additionally, its unique structure and properties make it a useful tool for studying the mechanism of action of various biochemical and physiological processes. However, there are some limitations to using 3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid in laboratory experiments. For example, its effects on certain proteins and enzymes may not be fully understood, and the effects of long-term exposure to 3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid are not known.

Future Directions

The potential applications of 3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid are numerous and there are many future directions for research. For example, further research could be conducted to better understand the mechanism of action of 3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid and its effects on various proteins and enzymes. Additionally, research could be conducted to explore the potential therapeutic applications of 3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid, such as its use as an anti-inflammatory, anti-oxidant, and anti-microbial agent. Additionally, research could be conducted to explore the potential use of 3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid as a food preservative. Finally, research could be conducted to explore the long-term effects of exposure to 3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid.

Synthesis Methods

3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid can be synthesized through a variety of methods. One method is the reaction of lysine with 3-methoxyphenylcarbamoyl chloride. This reaction yields an intermediate, which is then reacted with a piperidine derivative to form 3-[(3-methoxyphenyl)carbamoyl]-2-(piperidin-1-yl)propanoic acid. This reaction is typically performed in an organic solvent, such as dichloromethane, and the reaction conditions can be adjusted to optimize the yield of the desired product.